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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and proper storage of IDH-305. Adherence to
these guidelines is critical for ensuring the compound's integrity and obtaining reliable
experimental results.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid IDH-3057

Al: Solid IDH-305 should be stored in a dry, dark environment. For short-term storage (days to
weeks), a temperature of 0 - 4°C is recommended.[1] For long-term storage (months to years),
the compound should be kept at -20°C.[1][2] Properly stored, IDH-305 has a shelf life of over
two years.[1]

Q2: How should | store IDH-305 in a solvent?

A2: Stock solutions of IDH-305 should be aliquoted to avoid repeated freeze-thaw cycles.[3][4]
For long-term storage, it is recommended to store these solutions at -80°C, which should
maintain stability for up to two years.[4][5][6] For shorter periods, storage at -20°C is
acceptable for up to one year.[3][5]

Q3: In which solvents is IDH-305 soluble?
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A3: IDH-305 is soluble in dimethyl sulfoxide (DMSO), but not in water.[1] It is also reported to
be soluble in DMF and Ethanol.[3] For in vivo studies, specific formulations using a combination
of DMSO, PEG300, Tween80, and ddH20, or DMSO and corn oil have been described.[4]

Q4: Is IDH-305 sensitive to light?

A4: Yes, it is recommended to store IDH-305 in the dark, suggesting potential light sensitivity.[1]

Data Presentation: Storage Conditions Summary

Form Condition Temperature Duration Shelf Life
>2 years (if

Solid Powder Short-term 0-4°C Days to Weeks stored properly)
[1]

Long-term -20°C Months to Years 3 years[4][6]

In Solvent Short-term -20°C 1 month[2][3][4] -

6 months to 1
Long-term -80°C -

year[3][4][6]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Reduced or no compound

activity in cellular assays.

Improper storage of the solid
compound or stock solution,

leading to degradation.

Verify that the solid compound
and stock solutions have been
stored at the correct
temperatures and protected
from light. Prepare fresh stock
solutions from a new vial of
solid powder if degradation is

suspected.

Repeated freeze-thaw cycles

of the stock solution.

Aliguot stock solutions into
single-use volumes to avoid

repeated temperature cycling.

Incorrect solvent used for

solubilization.

Ensure IDH-305 is dissolved in
a suitable solvent such as
DMSO.[1] For aqueous-based
assays, ensure the final
concentration of DMSO is
compatible with the

experimental system.

Precipitation of the compound
in the stock solution or final

assay medium.

The solubility limit has been

exceeded.

Prepare a new stock solution
at a lower concentration. When
diluting into aqueous media,
ensure the final concentration
and solvent percentage are
appropriate to maintain

solubility.

Use of "wet" or moisture-
absorbing DMSO.

Use fresh, anhydrous DMSO
to prepare stock solutions, as
moisture can reduce the
solubility of IDH-305.[4]

Inconsistent results between

experiments.

Inconsistent handling or

storage of the compound.

Standardize the protocol for
preparing and storing IDH-305
solutions. Ensure all users are

following the same guidelines.
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For lengthy experiments,
consider the stability of the

compound in the specific

Degradation of the compound ) ]
experimental medium and

over the course of a long B
conditions. It may be

experiment.
necessary to add the
compound fresh at different

time points.

Experimental Protocols & Workflows
Signaling Pathway of Mutant IDH1 Inhibition

Mutations in isocitrate dehydrogenase 1 (IDH1) lead to a neomorphic enzymatic activity,
converting a-ketoglutarate (a-KG) to the oncometabolite R-2-hydroxyglutarate (2-HG).[7] High
levels of 2-HG competitively inhibit a-KG-dependent dioxygenases, leading to epigenetic
alterations and impaired cellular differentiation, which contribute to tumorigenesis.[7] IDH-305 is
a potent and selective inhibitor of mutant IDH1.[8][9] By binding to an allosteric pocket of the
mutant IDH1 enzyme, IDH-305 blocks the production of 2-HG.[8] This leads to a reduction in
cellular 2-HG levels, which can induce cellular differentiation and inhibit the proliferation of

IDH1-mutant tumor cells.[1]
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Caption: IDH-305 inhibits mutant IDH1, blocking 2-HG production.

Recommended Workflow for Handling and Storage of
IDH-305

To ensure the integrity and activity of IDH-305, a systematic approach to its handling and
storage is crucial. This workflow outlines the key steps from receiving the compound to its use
in experiments.
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Receive Solid IDH-305

:
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Caption: Recommended workflow for handling and storing IDH-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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